Cas no 92831-11-3 (MN-64)

MN-64 structure

Product Name:MN-64

CAS No:92831-11-3

MF:C₁₈H₁₆O₂

MW:264.318445205688

MDL:MFCD00829158

CID:998996

PubChem ID:329825630

Update Time:2024-10-26

MN-64 Chemical and Physical Properties

Names and Identifiers

- 2-(4-Isopropylpheny)-4H-chroMen-4-one
- 2-(4-Propan-2-ylphenyl)chromen-4-one
- MN 64
- MN-64
- 2-[4-(1-Methylethyl)phenyl]-4H-1-benzopyran-4-one
- 4'-Isopropylflavone
- 2-[4-(propan-2-yl)phenyl]-4H-chromen-4-one
- Bio2B2
- 4bs4
- Oprea1_520034
- AOB2323
- HMS3747K09
- BCP16851
- O-(2-Aminoethyl)polyethylene glycol
- BDBM50441358
- s6739
- 2-(4-isopropylphenyl)-4H-chromen-4-one
- AK339093
- 2-(4-Isopropylphenyl)-4H-1-benzopyran-4-one
- 2-[4-(1-Methylethyl)phenyl]-4H-1-benzopyran-4-one (ACI)
- MDL： MFCD00829158
- Inchi： 1S/C18H16O2/c1-12(2)13-7-9-14(10-8-13)18-11-16(19)15-5-3-4-6-17(15)20-18/h3-12H,1-2H3
- InChI Key： PYTOHIUBXSJKQH-UHFFFAOYSA-N
- SMILES： O=C1C2C(=CC=CC=2)OC(C2C=CC(C(C)C)=CC=2)=C1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 20
Rotatable Bond Count: 2
Complexity: 388
XLogP3: 4.7
Topological Polar Surface Area: 26.3

Experimental Properties

Solubility: DMSO: soluble20mg/mL, clear

MN-64 Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H301
Warning Statement： P301+P310
Hazardous Material transportation number：UN 2811 6.1 / PGIII
WGK Germany：3
Hazard Category Code： 22
Safety Instruction： 45
Hazardous Material Identification：
HazardClass：6.1
PackingGroup：Ⅲ
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

MN-64 Pricemore >>

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MN-64 Production Method

Production Method 1

73110-49-3

92831-11-3

Reaction Conditions

1.1 Reagents: Oxygen Catalysts: Cuprous iodide Solvents: 1-Butyl-3-methylimidazolium bis(trifluoromethylsulfonyl)imide ; 48 h, 1 atm, 50 °C

Reference

: Ionic liquid mediated Cu-catalyzed cascade oxa-Michael-oxidation: efficient synthesis of flavones under mild reaction conditions

Du, Zhiyun; Ng, Huifen; Zhang, Kun; Zeng, Huaqiang; Wang, Jian, Organic & Biomolecular Chemistry, 2011, 9(20), 6930-6933

Production Method 2

73110-49-3

92831-11-3

Reaction Conditions

1.1 Reagents: Water , Phosphorus oxychloride Solvents: Toluene ; 4 h, 90 - 95 °C

Reference

: Water-mediated phosphorylative cyclodehydrogenation: An efficient preparation of flavones and flavanones

Vimal, Manorama; Pathak, Uma; Halve, Anand Kumar, Synthetic Communications, 2019, 49(21), 2805-2814

Production Method 3

109619-10-5

92831-11-3

Reaction Conditions

1.1 Solvents: Benzene

Reference

: Reactions of 3-aryl-1-[2(4)-hydroxyaryl]-2-propyn-1-ones in the presence of amines. Two types of intramolecular cyclization with participation of ortho hydroxy groups

Korshunov, S. P.; Korzhova, N. V.; Kazantseva, V. M.; Krasnov, V. L.; Utekhina, N. V.; et al, Zhurnal Organicheskoi Khimii, 1986, 22(9), 1847-53

Production Method 4

109619-10-5

92831-11-3

Reaction Conditions

1.1 Solvents: Benzene

Reference

: Reactions of 3-aryl-1-[2(4)-hydroxyaryl]-2-propyn-1-ones in the presence of amines. Two types of intramolecular cyclization with participation of ortho hydroxy groups

Korshunov, S. P.; Korzhova, N. V.; Kazantseva, V. M.; Krasnov, V. L.; Utekhina, N. V.; et al, Zhurnal Organicheskoi Khimii, 1986, 22(9), 1847-53

Production Method 5

122-03-2

118-93-4

92831-11-3

Reaction Conditions

1.1 Catalysts: 1H-Imidazolium, 3-butyl-1-methyl-, salt with chromic acid (H2CrO4) (2:1) Solvents: 1-Butanol ; 3 h, 0.1 MPa, 60 °C; 60 °C → rt

Reference

: One-step synthesis method of flavonoid compounds under catalysis of ionic liquid 1,3-dialkylimidazolium oxometalate

, China, , ,

Production Method 6

73110-49-3

92831-11-3

Reaction Conditions

1.1 Reagents: Oxygen Catalysts: Cuprous iodide Solvents: 1-Butyl-3-methylimidazolium bis(trifluoromethylsulfonyl)imide ; 48 h, 1 atm, 50 °C

Reference

: Ionic liquid mediated Cu-catalyzed cascade oxa-Michael-oxidation: efficient synthesis of flavones under mild reaction conditions

Du, Zhiyun; Ng, Huifen; Zhang, Kun; Zeng, Huaqiang; Wang, Jian, Organic & Biomolecular Chemistry, 2011, 9(20), 6930-6933

Production Method 7

73110-49-3

92831-11-3

Reaction Conditions

1.1 Reagents: Iodine Solvents: Dimethyl sulfoxide
1.2 Reagents: Sodium sulfite Solvents: Water

Reference

: Dehydrogenation by iodine-dimethyl sulfoxide system: a general route to substituted chromones and thiochromones

Patonay, Tamas; Cavaleiro, Jose A.S.; Levai, Albert; Silva, Artur M.S., Heterocyclic Communications, 1997, 3(3), 223-229

Production Method 8

73110-49-3

92831-11-3

Reaction Conditions

1.1 Reagents: Water , Phosphorus oxychloride Solvents: Toluene ; 4 h, 90 - 95 °C

Reference

: Water-mediated phosphorylative cyclodehydrogenation: An efficient preparation of flavones and flavanones

Vimal, Manorama; Pathak, Uma; Halve, Anand Kumar, Synthetic Communications, 2019, 49(21), 2805-2814